Cas no 1015856-04-8 (tert-Butyl 2-(Phenylmethylsulfonamido)acetate)

• Product Name: tert-Butyl 2-(Phenylmethylsulfonamido)acetate
• CAS No: 1015856-04-8
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• MDL: MFCD09998226
• CID: 2625185
• PubChem ID: 45926021
• Update Time: 2025-06-08

tert-Butyl 2-(Phenylmethylsulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(Phenylmethylsulfonamido)acetate
• MFCD09998226
• DTXSID30672830
• CS-0154827
• TERT-BUTYL2-(PHENYLMETHYLSULFONAMIDO)ACETATE
• 1015856-04-8
• tert-Butyl N-(phenylmethanesulfonyl)glycinate
• AS-45527
• AKOS037644129
• AR3122

• MDL： MFCD09998226
• Inchi： 1S/C13H19NO4S/c1-13(2,3)18-12(15)9-14-19(16,17)10-11-7-5-4-6-8-11/h4-8,14H,9-10H2,1-3H3
• InChI Key： OMJINVPLYROQSX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NCC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid

tert-Butyl 2-(Phenylmethylsulfonamido)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Additional information on tert-Butyl 2-(Phenylmethylsulfonamido)acetate

Introduction to Tert-Butyl 2-(Phenylmethylsulfonamido)acetate (CAS No. 1015856-04-8)

Tert-Butyl 2-(Phenylmethylsulfonamido)acetate, identified by its Chemical Abstracts Service (CAS) number 1015856-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of Tert-Butyl 2-(Phenylmethylsulfonamido)acetate include a tert-butyl group, a phenylmethylsulfonamide moiety, and an acetate ester, which collectively contribute to its unique chemical properties and reactivity.

The Tert-Butyl 2-(Phenylmethylsulfonamido)acetate molecule exhibits a high degree of molecular complexity, making it a valuable scaffold for the development of novel pharmacological agents. The presence of the sulfonamide group enhances its interaction with biological targets, while the tert-butyl substitution provides steric hindrance that can modulate binding affinity and selectivity. These characteristics have positioned this compound as a promising candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The phenylmethylsulfonamido moiety in Tert-Butyl 2-(Phenylmethylsulfonamido)acetate is particularly noteworthy, as it has been shown to interact with various enzymes and receptors involved in disease pathways. This interaction potential has prompted researchers to investigate its role in modulating cellular processes and therapeutic responses.

One of the most compelling aspects of Tert-Butyl 2-(Phenylmethylsulfonamido)acetate is its versatility in synthetic chemistry. The acetate ester functionality allows for facile modifications, enabling chemists to derivatize the molecule and explore new analogues with enhanced pharmacological properties. This adaptability has made it a valuable tool in the development of libraries for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The pharmaceutical industry has shown particular interest in sulfonamide derivatives due to their well-documented safety profiles and efficacy. Tert-Butyl 2-(Phenylmethylsulfonamido)acetate has been explored in preclinical studies as a potential lead compound for treating various conditions, including metabolic disorders and inflammatory diseases. Its ability to interact with key biological targets suggests that it may have therapeutic applications beyond those initially considered.

Recent advancements in computational chemistry have further enhanced the utility of Tert-Butyl 2-(Phenylmethylsulfonamido)acetate in drug design. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions, providing insights into how structural modifications can improve drug-like properties. These computational approaches have accelerated the discovery process and have led to the identification of novel derivatives with improved efficacy and reduced toxicity.

The synthesis of Tert-Butyl 2-(Phenylmethylsulfonamido)acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity, making it feasible for large-scale production. The use of catalytic systems has also improved efficiency, reducing waste and environmental impact. These advancements highlight the compound's importance not only as a research tool but also as a potential candidate for industrial applications.

As research continues to uncover new biological functions and therapeutic applications, the demand for specialized compounds like Tert-Butyl 2-(Phenylmethylsulfonamido)acetate is expected to grow. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide. The compound's unique structural features and versatile reactivity make it a cornerstone in modern pharmaceutical research.

The future of Tert-Butyl 2-(Phenylmethylsulfonamido)acetate lies in its integration into innovative drug development pipelines. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, researchers can explore new ways to harness its potential. These interdisciplinary approaches hold promise for discovering next-generation therapeutics that address unmet medical needs.

In conclusion, Tert-Butyl 2-(Phenylmethylsulfonamido)acetate (CAS No. 1015856-04-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure, biological activity, and synthetic versatility make it a valuable asset in drug discovery efforts. As research progresses, this compound is poised to play an increasingly important role in developing novel treatments for a wide range of diseases.